Cas no 2172499-25-9 (2-(2,6-Dimethylphenyl)-2-fluoropropanoic acid)

• Product Name: 2-(2,6-Dimethylphenyl)-2-fluoropropanoic acid
• CAS No: 2172499-25-9
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5568808
• PubChem ID: 165595066
• Update Time: 2023-07-11

2-(2,6-Dimethylphenyl)-2-fluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172499-25-9
• EN300-1592557
• 2-(2,6-dimethylphenyl)-2-fluoropropanoic acid
• 2-(2,6-Dimethylphenyl)-2-fluoropropanoic acid

• Inchi： 1S/C11H13FO2/c1-7-5-4-6-8(2)9(7)11(3,12)10(13)14/h4-6H,1-3H3,(H,13,14)
• InChI Key： OVCMCNMKSZLMSM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų